5-(Aminomethyl)piperidin-2-one

• IUPAC Name: 5-(aminomethyl)piperidin-2-one
• InChI: InChI=1S/C6H12N2O/c7-3-5-1-2-6(9)8-4-5/h5H,1-4,7H2,(H,8,9)
• InChI Key: IASZWPMYNYDRFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NCC1CN
• Molecular Formula: C6H12N2O
• DSSTOX Substance ID: DTXSID80444241
• Molecular Weight: 128.17 g/mol
• CAS RN: 339182-26-2

Description

5-(Aminomethyl)piperidin-2-one is a compound with the molecular weight of 128.17. It has the IUPAC name 5-(aminomethyl)-2-piperidinone and its Inchi Code is 1S/C6H12N2O/c7-3-5-1-2-6(9)8-4-5/h5H,1-4,7H2,(H,8,9).

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of 5-(Aminomethyl)piperidin-2-one can be represented by the Inchi Code 1S/C6H12N2O/c7-3-5-1-2-6(9)8-4-5/h5H,1-4,7H2,(H,8,9).

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

5-(Aminomethyl)piperidin-2-one is a solid at room temperature.

Scientific Research Applications

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This review is designed to help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

• Pharmaceutical Industry : Piperidines, which include “5-(Aminomethyl)piperidin-2-one”, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

• Drug Synthesis : The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives could potentially be used in the synthesis of new drugs.

• Biological Evaluation : The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety. This suggests that “5-(Aminomethyl)piperidin-2-one” could potentially be used in biological evaluations.

• Chemical Synthesis : “5-(Aminomethyl)piperidin-2-one” is available for purchase from chemical suppliers, suggesting that it could be used as a starting material or intermediate in chemical synthesis.

• Serine/Threonine-Protein Kinase Research : While not directly related to “5-(Aminomethyl)piperidin-2-one”, piperidine derivatives have been used in research related to serine/threonine-protein kinase, which is required for checkpoint-mediated cell cycle arrest and activation of DNA repair in response to the presence of DNA damage or unreplicated DNA.

Safety And Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H332, H335. Precautionary statements include P280, P305, P310, P338, P351.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.